Cas no 5622-98-0 (ethyl {2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl {2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-yl}acetate
• CAS No: 5622-98-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 1597881
• PubChem ID: 732359
• Update Time: 2025-04-21

ethyl {2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 4-thiazoleacetic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-, ethyl ester
• Ethyl {2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-yl}acetate
• Oprea1_713056
• DTXSID40971624
• EU-0035987
• HMS2458O08
• 5622-98-0
• CCG-15847
• SR-01000410778-1
• MLS000061607
• SMR000069937
• ETHYL 2-[2-(2,2-DIMETHYLPROPANAMIDO)-1,3-THIAZOL-4-YL]ACETATE
• HMS1609E11
• ethyl 2-[2-(2,2-dimethylpropanoylamino)-1,3-thiazol-4-yl]acetate
• N-[4-(2-Ethoxy-2-oxoethyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanimidic acid
• CHEMBL1399783
• AB00090934-01
• Oprea1_626019
• SR-01000410778
• AKOS000536048
• ethyl {2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-yl}acetate

• Inchi： 1S/C12H18N2O3S/c1-5-17-9(15)6-8-7-18-11(13-8)14-10(16)12(2,3)4/h7H,5-6H2,1-4H3,(H,13,14,16)
• InChI Key： COJJKPOPRIFARW-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 270.10394
• Monoisotopic Mass: 270.103813
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.206
• Refractive Index: 1.55
• PSA: 68.29